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Compound of Interest

Compound Name: 9-Vinyl-9H-purine

Cat. No.: B1236784 Get Quote

Disclaimer: This document is intended as a technical guide for researchers, scientists, and drug

development professionals. 9-Vinyl-9H-purine is a specialty chemical for research and

development purposes. A comprehensive, official Material Safety Data Sheet (MSDS) for 9-
Vinyl-9H-purine is not readily available in the public domain. Therefore, this guide has been

compiled from safety data for structurally related compounds, general principles of laboratory

safety, and information extrapolated from synthetic procedures involving purine derivatives.

This compound should be handled with extreme caution, treating it as a potentially hazardous

substance at all times.

Hazard Identification and General Precautions
Due to the absence of specific toxicological data, a thorough risk assessment must be

conducted before handling 9-Vinyl-9H-purine. The purine scaffold is biologically active, and

the vinyl group can be reactive. It should be considered an irritant at a minimum, with unknown

potential for more severe health effects.

General Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid inhalation of dust or vapors.[1]

Prevent contact with skin, eyes, and clothing.[2][3]
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Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[1]

A stock solution, if prepared, may be made by dissolving in organic solvents like DMSO or

dimethylformamide.[2]

Quantitative Data and Physical Properties
Specific physical and toxicological data for 9-Vinyl-9H-purine are not available. The table

below contains information for the parent compound, 9H-Purine, to provide some context.

Property Data (for 9H-Purine) Reference

Molecular Formula C₅H₄N₄ [2]

Molecular Weight 120.1 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥95% [2]

UV/Vis λmax: 264 nm [2]

Solubility (Aqueous)
Approx. 10 mg/mL in PBS (pH

7.2)
[2]

Solubility (Organic) Approx. 30 mg/mL in DMSO [2]

Approx. 20 mg/mL in DMF [2]

Storage Temperature -20°C [2]

Stability ≥4 years at -20°C [2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 9-Vinyl-9H-purine and its solutions.
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Equipment Specification

Eye/Face Protection

Chemical safety goggles or glasses as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile)

and clothing to prevent skin exposure. A lab coat

is mandatory.[3]

Respiratory Protection

If dust or aerosols may be generated, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[1]

Storage and Incompatible Materials
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Storage: Store in a dry, cool, and well-ventilated place.[1] Keep the container tightly closed

and store locked up.[1] Based on data for the parent purine, storage at -20°C is

recommended for long-term stability.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1][3]

Accidental Release and First Aid Measures
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Situation Procedure

Spill

Evacuate personnel to a safe area.[1] Wear

appropriate PPE. Avoid dust formation.[1]

Sweep up the solid material and place it into a

suitable container for disposal.[1] Do not let the

product enter drains.[1]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[3]

Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[3] Remove

contaminated clothing. If irritation persists, seek

medical attention.

Inhalation
Move to fresh air.[3] If symptoms occur, seek

medical attention.

Ingestion
Do not ingest. If swallowed, seek immediate

medical assistance.[1]

Experimental Protocols and Visualizations
The synthesis of 9-substituted purines often involves the reaction of a purine salt with an

appropriate alkylating or vinylating agent. Below is a generalized workflow and a conceptual

safety pathway.

Generalized Synthetic Workflow
The synthesis of 9-substituted purines can be achieved through various methods, including the

Mitsunobu reaction or direct N-alkylation. The following diagram illustrates a generalized

workflow for such a synthesis, which could be adapted for 9-Vinyl-9H-purine.
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Generalized Workflow for Synthesis of 9-Substituted Purines

Preparation
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(e.g., vinyl acetate with catalyst

or a vinyl boronic acid)

Stir at Controlled Temperature
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Quench Reaction
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Purify via Column
Chromatography
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(NMR, MS)
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Caption: Generalized workflow for the synthesis of 9-substituted purines.
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Safety and Handling Logical Pathway
This diagram outlines the logical steps for safely handling a compound with limited safety data

like 9-Vinyl-9H-purine.

Safety Pathway for Handling Novel Compounds

Acquire 9-Vinyl-9H-purine

Conduct Risk Assessment
(Assume Hazardous)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Use Engineering Controls
(Chemical Fume Hood)

Perform Experiment

Store Properly
(-20°C, Tightly Sealed)

Dispose of Waste
(Follow Institutional Guidelines)

Decontaminate Work Area

Click to download full resolution via product page

Caption: Logical safety pathway for handling compounds with unknown toxicity.

Disposal Considerations
Waste materials should be disposed of in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.
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Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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